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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the natural abundance, geological

sources, and extraction methodologies for the rare earth element erbium (Er). The information

is tailored for professionals in research, scientific, and drug development fields who require a

detailed understanding of this critical element's origins and accessibility.

Natural Abundance of Erbium
Erbium, with the atomic number 68, is a member of the lanthanide series and is considered

one of the heavy rare earth elements (HREEs). Contrary to what the term "rare earth" might

suggest, erbium is more abundant in the Earth's crust than elements like silver or gold.[1]

However, it is seldom found in concentrated, economically viable deposits.[1] Erbium is never

found as a free element in nature; instead, it occurs in combination with other elements within

various minerals.[2][3]

The following table summarizes the natural abundance of erbium in different terrestrial and

extraterrestrial environments.
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Environment
Abundance (by
weight)

Molar Abundance Citation(s)

Earth's Crust 2.8 - 3.5 mg/kg (ppm) 0.4 ppm [1][2][4]

Seawater 0.9 ng/L (ppt) 4-5 pM [2][5]

Solar System 1 part per billion 10 parts per trillion [4]

Geological Sources and Primary Minerals
The formation of erbium deposits is intrinsically linked to geological processes that concentrate

rare earth elements. These elements, including erbium, have a high charge (+3) and an ionic

radius that makes them incompatible with the crystal structures of common rock-forming

minerals.[1] Consequently, during the crystallization of magma, erbium becomes enriched in

the residual melts.[1] This leads to its concentration in specific types of igneous rocks and

subsequent mineral deposits.

The primary commercial sources of erbium are minerals rich in heavy rare earth elements.[2]

Ion-adsorption clays in southern China have emerged as a particularly significant source of

HREEs, including erbium, making China the world's leading supplier.[1][2]

The table below lists the key minerals from which erbium is extracted.
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Mineral
Chemical
Formula

Typical Erbium
Content

Primary
Deposit Type

Citation(s)

Xenotime (Y, HREE)PO₄

Variable,

significant HREE

content

Igneous,

Metamorphic,

Placer

[1][2][6]

Euxenite

(Y, Ca, Ce, U,

Th)(Nb, Ta,

Ti)₂O₆

Variable, a

primary source

Granitic

Pegmatites
[2][3][6]

Monazite
(Ce, La, Nd,

Th)PO₄

Occurs as an

impurity

Placer,

Carbonatites,

Veins

[1][3][6]

Bastnäsite (Ce, La, Y)CO₃F

Lower

concentrations

than in HREE-

enriched

minerals

Carbonatites [1][3][6]

Gadolinite
(Ce, La, Nd,

Y)₂FeBe₂Si₂O₁₀

Historically

significant
Pegmatites [6][7]

Laterite Ionic

Clays

N/A (Adsorbed

onto clay

minerals)

Erbia (Er₂O₃)

can be 4-5% of

the total REE

content in high-

yttrium clays

Residual

Weathering

Deposits

[1][2][8]

Geological Formation Pathway
The following diagram illustrates the geological pathways leading to the concentration of

erbium in various ore deposits.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://doi.nrct.go.th/admin/doc/doc_613381.pdf
https://www.agilent.com/cs/library/applications/application-ree-icp-oes-5800-5994-4492en-agilent.pdf
https://www.researchgate.net/publication/325232185_Extractants_Used_in_Solvent_Extraction-Separation_of_Rare_Earths_Extraction_Mechanism_Properties_and_Features
https://www.agilent.com/cs/library/applications/application-ree-icp-oes-5800-5994-4492en-agilent.pdf
https://pubmed.ncbi.nlm.nih.gov/19269446/
https://www.researchgate.net/publication/325232185_Extractants_Used_in_Solvent_Extraction-Separation_of_Rare_Earths_Extraction_Mechanism_Properties_and_Features
https://doi.nrct.go.th/admin/doc/doc_613381.pdf
https://pubmed.ncbi.nlm.nih.gov/19269446/
https://www.researchgate.net/publication/325232185_Extractants_Used_in_Solvent_Extraction-Separation_of_Rare_Earths_Extraction_Mechanism_Properties_and_Features
https://doi.nrct.go.th/admin/doc/doc_613381.pdf
https://pubmed.ncbi.nlm.nih.gov/19269446/
https://www.researchgate.net/publication/325232185_Extractants_Used_in_Solvent_Extraction-Separation_of_Rare_Earths_Extraction_Mechanism_Properties_and_Features
https://www.researchgate.net/publication/325232185_Extractants_Used_in_Solvent_Extraction-Separation_of_Rare_Earths_Extraction_Mechanism_Properties_and_Features
https://www.researchgate.net/publication/279588455_Rapid_Determination_of_REEs_and_Other_Trace_Elements_in_Geological_Samples_by_Microwave_Acid_Digestion_and_ICP-MS
https://doi.nrct.go.th/admin/doc/doc_613381.pdf
https://www.agilent.com/cs/library/applications/application-ree-icp-oes-5800-5994-4492en-agilent.pdf
https://www.semanticscholar.org/paper/Online-preconcentration-ICP%E2%80%90MS-analysis-of-rare-in-Hathorne-Haley/bbe4ae54484fb2915c5393413fe77abbbddccea9
https://www.benchchem.com/product/b1201907?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201907?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Magma (Enriched in REEs)

Alkaline Igneous Rocks &
Carbonatites

Crystallization

Weathering & Erosion

Exposure & Breakdown

Residual Deposits

In-situ Weathering

Placer Deposits
(e.g., Monazite, Xenotime)

Concentration by Water/Wind

Ion-Adsorption Clays
(Primary Source in China)

Leaching & Adsorption

Click to download full resolution via product page

Geological pathways for the formation of erbium-bearing ore deposits.

Extraction and Purification Workflow
The extraction of erbium is a multi-stage process that involves separating it from other rare

earth elements with very similar chemical properties.[9] This is typically achieved through
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complex processes like solvent extraction and ion exchange.[10]

The general workflow for producing pure erbium metal is depicted below.

Mining of REE Ores
(e.g., Xenotime, Bastnäsite)

Beneficiation
(Crushing, Grinding, Flotation)

Acid/Alkaline Leaching

Solvent Extraction / Ion Exchange
(Separation of HREEs)

Precipitation of Erbium Salt
(e.g., Erbium Oxalate)

Calcination to Erbium Oxide (Er₂O₃)

Metallothermic Reduction
(e.g., with Calcium)

Pure Erbium Metal (Er)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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